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Compound of Interest

Compound Name: Methoxytrimethylsilane

Cat. No.: B155595 Get Quote

Methoxytrimethylsilane: A Technical Guide to its
Physical Properties
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of

Methoxytrimethylsilane (CAS No. 1825-61-2), a versatile organosilicon compound. This

document is intended for researchers, scientists, and professionals in drug development who

utilize or are considering this compound in their work.

Core Physical Properties
Methoxytrimethylsilane is a colorless, volatile liquid with a mild, ether-like odor.[1][2] It is

characterized by its low viscosity and sensitivity to moisture.[1] The primary physical constants,

its boiling point and density, are summarized below.

Physical Property Value Conditions

Boiling Point 57-58 °C
at 760 mmHg (standard

atmospheric pressure)[3]

Density 0.756 g/mL at 25 °C[3]
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Experimental Protocols
While specific experimental reports for the determination of Methoxytrimethylsilane's boiling

point and density are not readily available in public literature, the following are detailed,

standardized methodologies that are appropriate for a volatile liquid of this nature.

Boiling Point Determination (ASTM D1078)
A standard method for determining the boiling range of volatile organic liquids is through

distillation, as outlined in ASTM D1078.[4]

Apparatus:

Distillation flask

Condenser

Distillation receiver (graduated cylinder)

Heat source (heating mantle or oil bath)

Calibrated thermometer

Procedure:

A 100 mL sample of Methoxytrimethylsilane is measured into the distillation flask, along

with a few boiling chips to ensure smooth boiling.

The flask is connected to the condenser and the thermometer is positioned so that the top of

the bulb is level with the bottom of the side arm leading to the condenser.

The apparatus is assembled, and cooling water is circulated through the condenser.

The sample is heated at a controlled rate. The time from the initial application of heat to the

first drop of distillate should be between 5 to 10 minutes for liquids with a boiling point below

150°C.[4]
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The temperature at which the first drop of condensate falls from the condenser into the

receiver is recorded as the initial boiling point.

The distillation is continued, and the temperature is recorded as the volume of distillate

increases. The temperature when the last of the liquid evaporates from the bottom of the

flask is the dry point. The boiling point is typically reported as the temperature range from the

initial boiling point to the dry point. For a pure compound like Methoxytrimethylsilane, this

range is expected to be narrow.

Density Determination (ASTM D4052)
The density of liquid chemicals such as Methoxytrimethylsilane can be accurately determined

using a digital density meter, following a procedure like ASTM D4052.[5][6]

Apparatus:

Digital density meter with an oscillating U-tube

Thermostatically controlled bath or Peltier temperature control system

Syringes for sample injection

Procedure:

The digital density meter is calibrated using two standards of known density, typically dry air

and deionized water.

The measuring cell (the U-tube) is cleaned and dried thoroughly.

The temperature of the measuring cell is equilibrated to the desired temperature, in this

case, 25 °C.

A small volume (approximately 0.7 mL) of Methoxytrimethylsilane is injected into the U-

tube, ensuring that no air bubbles are present in the cell.[7]

The instrument measures the change in the oscillation frequency of the U-tube caused by

the mass of the sample.
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This frequency change is used in conjunction with the calibration data to calculate and

display the density of the sample. The result is typically reported in g/mL or kg/m ³.[7]

Structure-Property Relationship
The physical properties of Methoxytrimethylsilane are a direct consequence of its molecular

structure. The presence of the polar C-O and Si-O bonds leads to dipole-dipole interactions,

however, the three non-polar methyl groups attached to the silicon atom result in a molecule

with relatively weak intermolecular forces. This explains its low boiling point and volatility.

Molecular Structure of Methoxytrimethylsilane

Physical Properties

CH3OSi(CH3)3

Silicon (Si) Methoxy Group (-OCH3) Trimethylsilyl Group (-Si(CH3)3)
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Low Boiling Point (57-58 °C)
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(van der Waals & weak dipole-dipole)

Low Density (0.756 g/mL)

Efficient packing is hindered
by tetrahedral geometry

High Volatility
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Figure 1. Relationship between molecular structure and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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